Cas no 24821-26-9 (4H,6H-[2]Benzoxepino[6,5,4-def][2]benzoxepin-4,6,10,12-tetrone)

4H,6H-[2]Benzoxepino[6,5,4-def][2]benzoxepin-4,6,10,12-tetrone structure
24821-26-9 structure
Product Name:4H,6H-[2]Benzoxepino[6,5,4-def][2]benzoxepin-4,6,10,12-tetrone
CAS No:24821-26-9
MF:C16H6O6
MW:294.21524477005
CID:255447
PubChem ID:11022754
Update Time:2025-04-19

4H,6H-[2]Benzoxepino[6,5,4-def][2]benzoxepin-4,6,10,12-tetrone Chemical and Physical Properties

Names and Identifiers

    • 4H,6H-[2]Benzoxepino[6,5,4-def][2]benzoxepin-4,6,10,12-tetrone
    • CTK1A2159
    • [1,1'-Biphenyl]-2,2',6,6'-tetracarboxylic2,2':6,6'-dianhydride
    • 2,2',6,6'-Biphenyltetracarboxylic2,2':6,6'-dianhydride (7CI,8CI)
    • SCHEMBL204369
    • 24821-26-9
    • DTXSID20452300
    • Inchi: 1S/C16H6O6/c17-13-7-3-1-4-8-11(7)12-9(15(19)21-13)5-2-6-10(12)16(20)22-14(8)18/h1-6H
    • InChI Key: FGMJUVONDQWEGO-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=C3C(=O)OC(C4=CC=CC(C1=O)=C4C=23)=O)=O

Computed Properties

  • Exact Mass: 294.01638
  • Monoisotopic Mass: 294.01643791g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 473
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 86.7Ų

Experimental Properties

  • PSA: 86.74
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